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Compound of Interest

Compound Name: Salmeterol-d3

Cat. No.: B020994 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Salmeterol-d3 is the deuterium-labeled form of Salmeterol, a long-acting β2-

adrenergic receptor agonist. Due to its isotopic labeling, Salmeterol-d3 is an ideal internal

standard for the quantification of Salmeterol in biological samples using mass spectrometry

(MS) or liquid chromatography-mass spectrometry (LC-MS) techniques.[1][2] Accurate and

precise preparation of stock and working solutions is critical for reliable experimental results in

therapeutic drug monitoring, pharmacokinetic studies, and metabolic research.[2] This

document provides a detailed protocol for the preparation, handling, and storage of

Salmeterol-d3 solutions.

Physicochemical Properties and Solubility
Summarized below are the key physicochemical properties and solubility data for Salmeterol-
d3.

Table 1: Physicochemical Properties of Salmeterol-d3
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Property Value Reference

Chemical Name

6-hydroxy-α3-[[[6-(4-

phenylbutoxy)hexyl]amino]met

hyl]-1,3-benzenedimethan-

α1,α1,α3-d3-ol

[1]

CAS Number 497063-94-2 [1][3][4]

Molecular Formula C₂₅H₃₄D₃NO₄ [1][3]

Molecular Weight 418.6 g/mol [1]

Formulation Solid [1][3]

Purity ≥99% deuterated forms (d₁-d₃) [1]

Table 2: Solubility of Salmeterol-d3 in Common Solvents

Solvent Solubility Reference

DMSO 100 mM [1]

Ethanol 50 mM [1]

Chloroform Slightly Soluble [5]

Experimental Protocols
This section details the step-by-step procedures for preparing high-concentration stock

solutions and subsequent working solutions of Salmeterol-d3.

Materials and Equipment
Salmeterol-d3 solid compound

High-purity solvents (e.g., DMSO, Ethanol, HPLC-grade Methanol or Acetonitrile)

Analytical balance (readable to at least 0.01 mg)

Calibrated micropipettes and sterile, nuclease-free tips
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Class A volumetric flasks

Amber glass vials or polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (water bath)

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Protocol for Preparing a 1 mg/mL Stock Solution
This protocol provides a standard method for preparing a high-concentration primary stock

solution.

Safety Precaution: Handle Salmeterol-d3 powder in a chemical fume hood or a ventilated

enclosure to avoid inhalation. Always wear appropriate PPE.

Equilibration: Allow the vial containing the Salmeterol-d3 solid to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh a precise amount of Salmeterol-d3 (e.g., 1 mg) using an

analytical balance. Transfer the powder carefully into a clean, appropriately sized volumetric

flask (e.g., 1 mL).

Solvent Addition: Based on the desired solvent (see Table 2), add a portion of the solvent

(e.g., ~0.7 mL of DMSO for a final volume of 1 mL) to the volumetric flask containing the

powder.

Dissolution: Cap the flask and facilitate dissolution by vortexing for 30-60 seconds. If

necessary, sonicate the solution in a room temperature water bath for 5-10 minutes to

ensure the solid is completely dissolved.[6][7] Visually inspect the solution against a light

source to confirm there are no visible particles.

Final Volume Adjustment: Once the solid is fully dissolved, add the solvent to the final target

volume (e.g., bring the volume to the 1 mL mark on the volumetric flask).
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Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is

homogeneous.

Aliquoting and Storage: Dispense the stock solution into small-volume, clearly labeled amber

vials or polypropylene tubes. This prevents contamination and degradation from repeated

freeze-thaw cycles.[7] For long-term storage, overlaying the solution with an inert gas like

argon or nitrogen is recommended to prevent oxidation.[8]

Protocol for Preparing Working Solutions
Working solutions are prepared by serially diluting the stock solution to the desired final

concentration for the specific analytical application.

Thawing: Retrieve an aliquot of the frozen stock solution. Allow it to thaw completely at room

temperature and then briefly vortex to ensure homogeneity.

Calculation (Example): To prepare a 1 µg/mL working solution from a 1 mg/mL (1000 µg/mL)

stock solution:

Use the dilution formula: C₁V₁ = C₂V₂

(1000 µg/mL) * V₁ = (1 µg/mL) * (1000 µL)

V₁ = 1 µL

Therefore, add 1 µL of the 1 mg/mL stock solution to 999 µL of the appropriate diluent

(e.g., mobile phase, buffer, or the same solvent used for the stock).

Dilution: Using a calibrated micropipette, transfer the calculated volume of the stock solution

into a vial containing the required volume of diluent.

Mixing: Cap the vial and vortex thoroughly for at least 30 seconds to ensure the working

solution is completely mixed.

Usage: Prepare working solutions fresh daily for optimal performance. If short-term storage

is necessary, store at 2-8°C, protected from light.
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Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Salmeterol-d3.

Table 3: Recommended Storage and Stability Conditions

Form
Storage
Temperature

Duration Notes Reference

Solid -20°C ≥ 4 years

Store in a

desiccator,

protected from

light.

[1]

Stock Solution -80°C Up to 6 months

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

[7][8]

Stock Solution -20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

[7]

Working Solution 2-8°C
Prepare Fresh

Daily

For best results,

use immediately

after preparation.

[8]

Experimental Workflow Visualization
The following diagram illustrates the logical flow for preparing Salmeterol-d3 stock and

working solutions.
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Caption: Workflow for preparing Salmeterol-d3 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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